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Compound of Interest

Compound Name: Aluminum acetate

Cat. No.: B085560

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Burow's solution
(aluminum acetate) in the treatment of ear infections, primarily otitis externa, against other
therapeutic alternatives. The information is supported by experimental data from clinical and
laboratory studies to assist in research and development efforts.

Mechanism of Action

Burow's solution is a combination of acetic acid and aluminum acetate, which work
synergistically to treat otitis externa.[1] Its primary mechanisms of action are:

 Acidification: The acetic acid component lowers the pH of the ear canal, creating an acidic
environment that is unfavorable for the growth of pathogenic bacteria and fungi.[2]

» Astringent Properties: Aluminum acetate acts as an astringent, causing the constriction of
tissues and reducing inflammation and itching.[3]

o Antimicrobial Effects: The solution exhibits broad-spectrum antimicrobial activity, effectively
eliminating common pathogens associated with ear infections.[1] This includes activity
against antibiotic-resistant strains such as MRSA.[4][5]

» Drying Effect: Burow's solution also helps to dry the ear canal, which is beneficial as
moisture can promote the growth of bacteria and fungi.[5]
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The proposed mechanism of action for Burow's solution in treating otitis externa is multifaceted,
involving the creation of an acidic environment hostile to pathogens, an astringent effect to
reduce inflammation and secretions, and a direct antimicrobial action.
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Caption: Mechanism of action of Burow's solution in treating otitis externa.

Comparative Efficacy Data

The following tables summarize the quantitative data from various studies comparing Burow's
solution and its components with other treatments for otitis externa.

Table 1: Clinical Cure Rates
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Treatment Study Duration of
. Cure Rate (%) Reference
Group Population Treatment
Modified Burow's 142 dogs with
) N 10 days 65% [6][7]
Solution otitis externa
Surolan
olymyxin B, 142 dogs with
(poly -y - J 10 days 59% [61[7]
prednisolone, otitis externa
miconazole)
50 human ears 70% ("cured"),
Burow's Solution  with chronic ear Not specified 20% [41[8]
infection ("improved")
71 adults with
Acetic Acid acute otitis 14 days 68% [9][10]
externa
) ] 63 adults with
Steroid + Acetic -
) acute otitis 14 days 81% [9][10]
Acid
externa
) 79 adults with
Steroid + -
o acute otitis 14 days 87% [9][10]
Antibiotic
externa
Hydrocortisone- 50 patients with
) N 7 days 48% [11]
Neosporin otitis externa
Hydrocortisone- 50 patients with
) ) N 7 days 47.92% [11]
Acetic Acid otitis externa
) ) 318 patients with
Ciprofloxacin _
acute diffuse 7 days 86.6% [12]
0.2% N
otitis externa
Polymyxin B- 312 patients with
Neomycin- acute diffuse 7 days 81.1% [12]
Hydrocortisone otitis externa
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Treatment Organism Time to Eradication Reference
MRSA, S.
Burow's Solution pneumoniae, C. Within 20 minutes [41[8]

albicans, Aspergillus

- Gram-positive
Modified Burow's ) o )
) bacteria (except Within 5 minutes [51[13]
Solution
Enterococcus)

Gram-negative
bacteria (including P. Within 30 seconds [5][13]

aeruginosa)

Modified Burow's

Solution

Modified Burow's

) Candida albicans Within 2 minutes [5][13]
Solution
Modified Burow's o ]
] MRSA Within 5 minutes [5][13]
Solution
) 80.6% survived after
0.3% Ofloxacin MRSA [51[13]

20 minutes

Bacteria and fungi )
] ) N < 0.25 minutes
2% Acetic Acid from otitis externa o ) [14]
_ (minimum lethal-time)
patients

Experimental Protocols

This section details the methodologies of key studies cited in this guide.

Study 1: Kashiwamura et al. (2004) - Efficacy of Burow's
Solution in Chronic Ear Infections

» Objective: To determine the efficacy of Burow's solution for chronic ear infections.
o Study Design: A prospective clinical study and a laboratory study on antimicrobial effects.

o Participants: 58 patients with refractory otorrhea.
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* Intervention:
o Clinical: Application of Burow's solution to the affected ears.

o Laboratory: Burow's solution was mixed with cultures of methicillin-resistant
Staphylococcus aureus (MRSA), penicillin-resistant Streptococcus pneumoniae, Candida
albicans, and Aspergillus.

e Outcome Measures:
o Clinical: Changes in clinical findings of the ear and symptoms of otorrhea.

o Laboratory: The number of bacterial or fungal colonies was counted at 5, 10, and 20
minutes after mixing with Burow's solution.

e Results:
o Clinical: 70% of the 50 assessed ears were "cured,” and 20% were "improved."[4][8]

o Laboratory: All four tested organisms were eradicated within 20 minutes of exposure to
Burow's solution.[4][8]
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Caption: Experimental workflow of the study by Kashiwamura et al. (2004).

Study 2: van Balen et al. (2003) - Comparison of Three
Treatments for Acute Otitis Externa

Objective: To compare the clinical efficacy of acetic acid, corticosteroid with acetic acid, and
steroid with antibiotic ear drops for acute otitis externa in a primary care setting.[9]

Study Design: A randomized controlled trial.[9]
Participants: 213 adult patients with acute otitis externa.[9]
Interventions:

o Acetic acid ear drops.
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o Triamcinolone acetonide (corticosteroid) and acetic acid ear drops.

o Dexamethasone (steroid), neomycin, and polymyxin B (antibiotics) ear drops.

¢ Qutcome Measures:

o Primary: Duration of symptoms.

o Secondary: Cure rate at 7, 14, and 21 days, and recurrence of symptoms between 21 and

42 days.[9][10]

o Results:

o The median duration of symptoms was 8 days for the acetic acid group, 7 days for the

steroid and acetic acid group, and 6 days for the steroid and antibiotic group.[9]

o Cure rates at 14 days were significantly higher in the steroid-containing groups compared

to the acetic acid alone group.[9][10]

213 Adult Patients
with Acute Otitis Externa

Randomization

Randomized Interventions

Acetic Acid [<—' | Steroid + Acetic Acid Steroid + Antibiotic
(n=71) (n=63) (n=79)
\ 4 Y
Outcome Assessment:

- Duration of Symptoms
- Cure Rate (7, 14, 21 days)
- Recurrence (21-42 days)

Results:

- Symptom duration shorter in steroid groups
- Higher cure rates in steroid groups
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Caption: Experimental workflow of the randomized controlled trial by van Balen et al. (2003).

Safety and Tolerability

Topical application of Burow's solution is generally considered safe, with no significant side
effects reported in several studies.[1] However, it is important to note that Burow's solution
should not be used in patients with a perforated tympanic membrane, as some studies suggest
a potential for ototoxicity if it enters the middle ear.[1][15]

Conclusion

Burow's solution is an effective treatment for otitis externa, demonstrating broad-spectrum
antimicrobial activity and clinical efficacy comparable to some antibiotic and steroid
preparations.[1] Its multifaceted mechanism of action, which includes acidification, astringent
effects, and direct antimicrobial properties, makes it a valuable therapeutic option. The choice
between Burow's solution and other treatments may depend on the specific clinical
presentation, microbial etiology, and patient factors. For cases of uncomplicated acute otitis
externa, Burow's solution presents a viable alternative to antibiotic-containing ear drops, which
may help in mitigating the development of antibiotic resistance.[1] Further large-scale,
randomized controlled trials are warranted to establish definitive treatment guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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